Cas no 90237-25-5 (6-methoxypyridazine-3-carbaldehyde)

6-Methoxypyridazine-3-carbaldehyde is a versatile heterocyclic aldehyde used as a key intermediate in organic synthesis and pharmaceutical research. Its pyridazine core, functionalized with a methoxy group and an aldehyde moiety, offers reactivity for nucleophilic additions, condensations, and cyclization reactions. The electron-donating methoxy group enhances the stability and modulates the electronic properties of the molecule, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential enzyme inhibitors or receptor ligands. Its well-defined structure and high purity ensure reproducibility in synthetic applications. Proper handling under inert conditions is recommended due to its aldehyde functionality.
6-methoxypyridazine-3-carbaldehyde structure
90237-25-5 structure
Product Name:6-methoxypyridazine-3-carbaldehyde
CAS No:90237-25-5
MF:C6H6N2O2
MW:138.124041080475
MDL:MFCD10698043
CID:791480
PubChem ID:13227306
Update Time:2025-10-31

6-methoxypyridazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazinecarboxaldehyde, 6-methoxy-
    • 6-methoxypyridazine-3-carbaldehyde
    • 6-Methoxy-3-pyridazinecarboxaldehyde (ACI)
    • 6-Methoxypyridazine-3-carboxaldehyde
    • 90237-25-5
    • CS-0136273
    • DMZWOPABKPRESI-UHFFFAOYSA-N
    • DTXSID90530144
    • SCHEMBL15633727
    • AKOS006305097
    • DA-36049
    • SY281076
    • P20548
    • AB61123
    • Z1198278266
    • AS-78898
    • EN300-1726415
    • MFCD10698043
    • MDL: MFCD10698043
    • Inchi: 1S/C6H6N2O2/c1-10-6-3-2-5(4-9)7-8-6/h2-4H,1H3
    • InChI Key: DMZWOPABKPRESI-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(OC)=NN=1

Computed Properties

  • Exact Mass: 138.042927438g/mol
  • Monoisotopic Mass: 138.042927438g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • Density: 1.238±0.06 g/cm3(Predicted)
  • Boiling Point: 357.4±22.0 °C(Predicted)

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6-methoxypyridazine-3-carbaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Selenium dioxide
Reference
Studies of pyridazine-ring-containing compounds. 17. Synthesis of 6-methoxypyridazine-3-carboxaldehyde
Kosary, Judit; Kasztreiner, Endre; Budai, Gyongyi, Magyar Kemiai Folyoirat, 1983, 89(12), 567-8

6-methoxypyridazine-3-carbaldehyde Raw materials

6-methoxypyridazine-3-carbaldehyde Preparation Products

Additional information on 6-methoxypyridazine-3-carbaldehyde

6-Methoxypyridazine-3-Carbaldehyde: A Comprehensive Overview

6-Methoxypyridazine-3-carbaldehyde, also known by its CAS number CAS No. 90237-25-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridazine derivatives, which have been extensively studied due to their unique chemical properties and potential applications in drug discovery. The structure of 6-methoxypyridazine-3-carbaldehyde consists of a pyridazine ring substituted with a methoxy group at position 6 and an aldehyde group at position 3, making it a versatile molecule for various chemical modifications and functionalizations.

The synthesis of 6-methoxypyridazine-3-carbaldehyde has been reported through several routes, including the oxidation of corresponding alcohols or the direct alkylation of pyridazine derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the cost and environmental impact of its production. These methods are particularly relevant in the context of green chemistry, where minimizing waste and maximizing atom economy are paramount.

One of the most promising applications of 6-methoxypyridazine-3-carbaldehyde lies in its potential as a building block for more complex molecules. Its aldehyde functionality allows for easy incorporation into larger structures via condensation reactions, such as the formation of imines or enamine linkages. This property has been exploited in the design of novel heterocyclic compounds with potential bioactivity. For instance, recent studies have demonstrated that derivatives of 6-methoxypyridazine-3-carbaldehyde exhibit potent anti-inflammatory and antioxidant activities, making them candidates for further preclinical testing.

In addition to its role as a synthetic intermediate, 6-methoxypyridazine-3-carbaldehyde has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalysis and sensor applications. For example, researchers have reported the use of this compound as a chelating agent in metalloenzymes mimics, highlighting its potential in bio-inspired catalysis.

The toxicological profile of CAS No. 90237-25-5 has also been a subject of recent research. Studies conducted in vitro and in vivo have indicated that while the compound exhibits moderate cytotoxicity against certain cancer cell lines, it shows low toxicity towards normal cells at therapeutic concentrations. These findings suggest that 6-methoxypyridazine-3-carbaldehyde could be a safer alternative to existing chemotherapeutic agents, though further studies are required to confirm its efficacy and safety profile.

The future outlook for CAS No. 90237-25-5 is bright, with ongoing research exploring its applications in drug delivery systems and nanotechnology. Its unique chemical properties make it an ideal candidate for functionalizing nanoparticles or developing stimuli-responsive materials. Furthermore, advancements in computational chemistry are enabling researchers to predict the behavior of this compound under various conditions, facilitating its optimization for specific applications.

In conclusion, CAS No. 90237-25-5, or 6-methoxypyridazine-3-carbaldehyde, is a multifaceted compound with diverse applications across multiple disciplines. Its chemical versatility, combined with recent breakthroughs in synthesis and application development, positions it as a key player in modern chemical research. As our understanding of this compound continues to grow, so too will its potential to contribute to advancements in medicine, materials science, and beyond.

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